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Compound of Interest

Compound Name: RuBi GABA trimethylphosphine

Cat. No.: B1574465

Get Quote

Executive Summary
RuBi-GABA-PMe

is a visible-light and two-photon sensitive caged neurotransmitter.[1] Unlike nitroindolinyl-caged
compounds (e.g., MNI-GABA) which require UV excitation, RuBi-GABA undergoes heterolytic
cleavage upon excitation with visible blue light (450–470 nm) or two-photon infrared light (~800
nm).

This protocol details the two-photon uncaging workflow. The PMe

ligand substitution generally confers higher water solubility compared to the PPh

analog, reducing the need for DMSO co-solvents in acute slice preparations. However, users
must account for the compound's intrinsic GABA

receptor antagonism during experimental design.
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Parameter Value / Characteristic

Compound Name RuBi-GABA-Trimethylphosphine

Core Chromophore Ruthenium(II)-bis(2,2'-bipyridine)

Axial Ligand
Trimethylphosphine (PMe

)

Uncaging Mechanism
Heterolytic cleavage (substitution with H

O)

1P Excitation Max ~450 nm (Blue)

2P Excitation Optima 800 nm (Range: 780–830 nm)

Quantum Yield (

)
~0.14 – 0.20 (Ligand dependent)

Solubility High (Water/Saline); >10 mM

Receptor Interaction
Weak competitive antagonist at GABA

(requires puffing)

Chemical & Photophysical Mechanism[3][4][5]
The Photolysis Pathway
Upon two-photon excitation at 800 nm, the Ruthenium complex enters a Metal-to-Ligand

Charge Transfer (MLCT) excited state. This state is unstable and undergoes heterolytic

cleavage, releasing the GABA ligand and replacing it with a water molecule.

Expert Insight: The PMe

ligand is a strong

-donor. While it stabilizes the ground state, it does not significantly alter the MLCT absorption
band compared to PPh

, meaning standard 800 nm Ti:Sapphire tuning is effective.
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Visualization: Photolysis Mechanism
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Figure 1: The photochemical pathway. 2P excitation triggers the release of GABA via water

substitution.

Experimental Setup & Preparation
A. Solution Preparation
Warning: RuBi compounds are sensitive to ambient blue/green light. All handling must occur

under red safety lights.

Stock Solution: Dissolve RuBi-GABA-PMe

in distilled water or ACSF to 10–20 mM.

Note: The PMe

variant dissolves more readily than PPh

variants. Sonicate briefly if necessary.

Aliquot into light-tight tubes (wrapped in foil) and store at -20°C.

Working Solution: Dilute to working concentration in ACSF.
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Bath Application: 5–20

M (Use with caution due to antagonism).

Local Perfusion (Puffing): 0.5–2 mM in the pipette (Recommended).

B. Optical Configuration
The setup requires a two-photon laser scanning microscope (2PLSM).[2]

Laser Source: Ti:Sapphire laser (e.g., Coherent Chameleon or Spectra-Physics Mai Tai).

Wavelength: Tune to 800 nm.

Modulation: Pockels cell (EOM) for fast switching (microsecond precision).

Objective: High Numerical Aperture (NA > 0.9) water immersion objective (40x or 60x) is

critical to generate the tight focal volume required for 2P excitation.

Visualization: Optical Path
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Figure 2: Optical path for simultaneous imaging and uncaging.

Step-by-Step Uncaging Protocol
Step 1: Slice Preparation and Dye Loading[7]

Prepare acute brain slices (300

m) using standard procedures.
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Patch the target neuron in whole-cell configuration.

Internal Solution: High chloride internal solution is recommended to observe inward GABA

currents at resting potential (

mV), or low chloride to observe outward currents (

mV).

Morphology: Fill the cell with a structural dye (e.g., Alexa Fluor 594, 20

M) to visualize spines and dendrites.

Note: Avoid dyes excited at 800 nm if possible, or interleave scanning to prevent

premature uncaging.

Step 2: Application of RuBi-GABA-PMe
Critical Decision: Bath vs. Puffing.

Bath Application: Not recommended for detailed mapping. RuBi-GABA acts as a competitive

antagonist at GABA

receptors.[3][4] Bathing the slice in 20

M RuBi-GABA can reduce the amplitude of spontaneous IPSCs.

Local Perfusion (Puffing):Preferred Method.

Fill a glass pipette (tip diameter ~2-4

m) with 1–2 mM RuBi-GABA-PMe

.

Position the pipette 10–20

m above the target dendrite.

Apply low positive pressure to create a local cloud of caged compound. This minimizes

antagonism across the rest of the network.
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Step 3: Uncaging Parameters
Imaging: Visualize the dendrite using 2P excitation. If using Alexa 594, 800 nm is also the

excitation wavelength.

Risk:[5][6] Scanning the laser to image the spine will uncage GABA if the power is too

high.

Mitigation: Use minimum laser power (< 3 mW) for imaging, or use a second laser line

(e.g., 1040 nm) if available.

Targeting: Select "Point Scan" or "Region of Interest" (ROI) on the spine head or dendritic

shaft.

Laser Pulse:

Wavelength: 800 nm.[7][8]

Power: 15–30 mW at the back aperture (corresponds to ~5–10 mW at the sample).

Duration: 0.5 ms – 5 ms. (Start with 1 ms).

Recording: Trigger the laser pulse while recording the somatic whole-cell current (Voltage

Clamp).

Step 4: Calibration & Controls (Self-Validating System)
To ensure the signal is genuine GABA uncaging and not an artifact:

Linearity Check: Vary the laser pulse duration (0.5, 1, 2, 5 ms). The evoked current (uIPSC)

should scale roughly linearly or saturate, but not show abrupt steps (which indicate

photodamage).

"No-Drug" Control: Attempt uncaging before puffing the RuBi-GABA. There should be no

response.

Pharmacology: Wash in Bicuculline (10
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M) or Gabazine. The evoked response must disappear. If a response remains, it is likely a
"heat artifact" or photodamage.

Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

No evoked current Laser power too low
Increase power in 2 mW

increments.

Compound washed away
Check puffing pressure; move

pipette closer.

Receptor Blockade

Concentration of RuBi-GABA is

too high (antagonism). Lower

pipette concentration.

Giant, slow current Photodamage
Reduce pulse width. Check if

bubble formed at tip.

High background noise Light leak
Ensure total darkness in the rig

(cover LEDs on equipment).

Drifting Baseline Unstable Puffing

Use a Picospritzer for precise

pressure pulses rather than

continuous flow.

Antagonism Note: RuBi-GABA-PMe

, like its PPh

counterpart, has an IC50 for GABA

receptors in the low millimolar range. If you observe a decrease in the frequency of
spontaneous IPSCs after applying the drug, you are seeing this antagonism. This confirms the
drug is present but warns you to use the lowest effective concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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